Cas no 2607-03-6 (dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate)

• Product name: dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate
• CAS No: 2607-03-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00029075
• CID: 286107
• PubChem ID: 11052095

dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate
• 1,2-Cyclobutanedicarboxylicacid, 1,2-dimethyl ester, (1R,2S)-rel-
• CIS-DIMETHYL CYCLOBUTANE-1,2-DICARBOXYLATE
• (1R,2S)-rel-1,2-cyclobutanedicarboxylic acid dimethyl ester
• 1,2-Cyclobutanedicarboxylic acid (1R,2S)-rel-1,2-dimethyl ester
• cis-1,2-cyclobutane dimethylcarboxylate
• cis-Cyclobutan-1,2-dicarbonsaeure-dimethylester
• Cis-diMethyl-1,2-cyclobutane dicarboxylate (CBDE)
• cyclobutane-1,2-dicarboxylic acid dimethyl ester
• dimethyl cis-1,2-cyclobutanedicarboxylate
• dimethyl cis-cyclobutane-1,2-dicarboxylate
• BS-48916
• cis-1,2-Cyclobutanedicarboxylic acid, dimethyl ester
• H11188
• cis-1,2-Cyclobutanedicarboxylic acid dimethyl ester
• 2607-03-6
• CS-0055768
• AKOS006343760
• MFCD00029075
• SCHEMBL8355491
• 1,2-Dimethyl cis-cyclobutane-1,2-dicarboxylate
• 1,2-dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate
• DB-264794

• MDL： MFCD00029075
• Inchi： InChI=1S/C8H12O4/c1-11-7(9)5-3-4-6(5)8(10)12-2/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： WEPHXFVXUXMCLE-OLQVQODUSA-N
• SMILES： COC(=O)[C@H]1CC[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.177
• Boiling Point: 225 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.4455 (estimate)
• PSA: 52.60000
• LogP: 0.35860

dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate Security Information

dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Additional information on dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate

Dimethyl (1R,2S)-Cyclobutane-1,2-Dicarboxylate: A Comprehensive Overview

Dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate, with the CAS number 2607-03-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a dimethyl ester derivative of cyclobutane dicarboxylic acid, characterized by its unique stereochemistry and cyclic structure. The compound has garnered attention due to its potential applications in drug design, polymer synthesis, and as a chiral building block in asymmetric synthesis.

The molecular formula of dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate is C8H12O4, with a molecular weight of 176.18 g/mol. Its structure consists of a cyclobutane ring substituted with two ester groups at the 1R and 2S positions. This configuration imparts the compound with distinct physical and chemical properties, making it a valuable tool in various chemical reactions and material applications.

Recent studies have highlighted the importance of dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of cyclic polymers and bio-inspired materials. The compound's ability to form stable cyclic structures has been leveraged in the creation of novel polyesters and elastomers with enhanced mechanical properties.

In terms of physical properties, dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate is typically found as a crystalline solid at room temperature. It has a melting point of approximately 75°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols where precise control over solubility and reactivity is required.

The chemical stability of dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate has been extensively studied under different conditions. It exhibits moderate stability under thermal conditions but can undergo hydrolysis in the presence of water or acidic/basic catalysts to yield cyclobutane dicarboxylic acid and methanol. This behavior underscores its potential as an intermediate in esterification reactions or as a protective group in synthetic chemistry.

Recent advancements in asymmetric catalysis have further highlighted the utility of dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate. Its chiral centers make it an ideal substrate for enantioselective reactions, enabling the synthesis of complex molecules with high enantiomeric excess. For instance, researchers have employed this compound as a chiral ligand precursor in transition metal-catalyzed reactions to construct biologically active compounds.

In addition to its role in organic synthesis, dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate has found applications in polymer science. Its ability to form cross-linked networks through esterification reactions has led to its use in the development of thermosetting resins and adhesives with improved thermal stability and mechanical strength.

The synthesis of dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate typically involves multi-step processes that emphasize stereochemical control. One common approach involves the diesterification of cyclobutane dicarboxylic acid using methyl alcohol under acidic or enzymatic catalysis. This method ensures the retention of stereochemistry at both carboxylic acid positions while achieving high yields.

Another area where dimethyl (1R,2S)-cyclobutane-1,2-dicarboxylate has shown promise is in drug delivery systems. Its biocompatible nature and ability to form self-assembled structures make it a candidate for encapsulating drugs or imaging agents for targeted delivery applications.

In conclusion,
dimethyl (1R,S) cyclobutanedicarboxylate stands out as a versatile compound with diverse applications across multiple disciplines.
Its unique combination of stereochemistry,
physical properties,
and reactivity positions it as an essential tool for researchers seeking innovative solutions
In fields ranging from organic chemistry to materials science.
As research continues,
new discoveries will undoubtedly expand our understanding
Of this fascinating compound's potential.